![molecular formula C10H9ClN2O2 B1427265 methyl 2-(4-chloro-1H-pyrrolo[3,2-c]pyridin-1-yl)acetate CAS No. 494767-41-8](/img/structure/B1427265.png)
methyl 2-(4-chloro-1H-pyrrolo[3,2-c]pyridin-1-yl)acetate
Overview
Description
Scientific Research Applications
Synthesis and Structural Insights
A study by Bencková and Krutošíková (1997) described the synthesis of pyrrolo[2′,3′:4,5]furo[3,2-c]pyridine derivatives, which are structurally related to the compound of interest. These derivatives were synthesized through a multi-step process involving cyclization and aromatization steps, highlighting the complexity of synthesizing pyrrolopyridine compounds (M. Bencková & A. Krutošíková, 1997).
Another relevant study conducted by Shen et al. (2012) involved the synthesis of pyrazole derivatives that are structurally similar to the target compound. This research provided insights into the crystal structure and computational study of these derivatives, offering valuable information on their molecular configurations and potential chemical behavior (Li-qun Shen et al., 2012).
Research by Dawadi and Lugtenburg (2011) explored efficient syntheses of ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate and its analogs, demonstrating the versatility of pyrrole derivatives in organic synthesis and the potential application of such methods to the compound (Prativa B. S. Dawadi & J. Lugtenburg, 2011).
Applications in Heterocyclic Chemistry
Li et al. (2020) developed a metal-free method to synthesize poly-substituted pyrrolo[3,2-c]pyridin-4-one derivatives. This research highlights the compound's potential role in creating bioactive molecules, suggesting its importance in the development of pharmaceuticals and other biologically relevant compounds (Chunmei Li et al., 2020).
A study by Roy et al. (2007) focused on the preparation of substituted 5-aziandoles, including derivatives of methyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylate. This research provides insights into the thermolysis of azidopyridines and the cyclization processes, which are crucial for understanding the chemical properties and reactivity of pyrrolopyridine compounds (P. Roy et al., 2007).
Mechanism of Action
Target of Action
Methyl 2-(4-chloro-1H-pyrrolo[3,2-c]pyridin-1-yl)acetate is a derivative of pyrrolopyrazine . Pyrrolopyrazine derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Mode of Action
Pyrrolopyrazine derivatives, which include this compound, have been found to exhibit various biological activities, suggesting that they interact with multiple targets .
Biochemical Pathways
Pyrrolopyrazine derivatives have been found to exhibit various biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Pyrrolopyrazine derivatives, which include this compound, have been found to exhibit various biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .
properties
IUPAC Name |
methyl 2-(4-chloropyrrolo[3,2-c]pyridin-1-yl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O2/c1-15-9(14)6-13-5-3-7-8(13)2-4-12-10(7)11/h2-5H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJHNVFZIBPPPAF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C=CC2=C1C=CN=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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